Cas no 168152-78-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

[1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- structure
168152-78-1 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
CAS No:168152-78-1
MF:C22H21N9
MW:411.462442159653
CID:161623
PubChem ID:3074915
Update Time:2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • [1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl...
    • 7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidin-5-amine
    • 7-propyl-6-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}[1,2,4]triazolo[1,5-a]pyrimidin-5-amine
    • s-triazolo(1,5-a)pyrimidin-5-amine, 7-propyl-6-((2'-(1H-tetrazol-5-yl) (1,1'-biphenyl)-4-yl)methyl)-
    • 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,4,6,8-tetraen-4-amine
    • DTXSID00168513
    • 168152-78-1
    • SCHEMBL9256912
    • (1,2,4)Triazolo(1,5-a)pyrimidin-5-amine, 7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • Inchi: 1S/C22H21N9/c1-2-5-19-18(20(23)26-22-24-13-25-31(19)22)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)21-27-29-30-28-21/h3-4,6-11,13H,2,5,12H2,1H3,(H2,23,24,25,26)(H,27,28,29,30)
    • InChI Key: GAYBUFXUXTWHET-UHFFFAOYSA-N
    • SMILES: N12C(=NC=N1)N=C(C(CC1C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=1)=C2CCC)N

Computed Properties

  • Exact Mass: 411.19233
  • Monoisotopic Mass: 411.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 3.7
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.773
  • PSA: 123.56

[1,2,4]Triazolo[1,5-a]pyrimidin-5-amine,7-propyl-6-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Related Literature

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